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Compound of Interest

Compound Name:
5-Bromo-3-chloro-2-

hydroxybenzaldehyde

Cat. No.: B1270747 Get Quote

Technical Support Center: 5-bromo-3-
chlorosalicylaldehyde
This technical support guide provides essential safety information, handling protocols, and

troubleshooting advice for researchers, scientists, and drug development professionals working

with 5-bromo-3-chlorosalicylaldehyde (CAS No: 19652-32-5).

Material Safety Data Sheet (MSDS) Analysis
A thorough analysis of the Material Safety Data Sheet reveals critical information regarding the

handling, storage, and emergency procedures for 5-bromo-3-chlorosalicylaldehyde.

Physicochemical and Safety Data
The quantitative data from the MSDS is summarized below for easy reference.
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Property Value Citations

Molecular Formula C₇H₄BrClO₂ [1][2]

Molecular Weight 235.46 g/mol [1][3]

Appearance
White to light yellow or green

powder/crystal
[4][5]

Melting Point 85-88 °C [3][6]

Boiling Point (Predicted) 245.3 ± 35.0 °C [7]

Purity >96.0% to 98% [3][4]

Storage Class 11 (Combustible Solids) [3][6]

GHS Hazard Information
5-bromo-3-chlorosalicylaldehyde is classified with the following hazards:

H315: Causes skin irritation.[1][7]

H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][7]

The signal word for this chemical is Warning.[1][7]

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues and questions that may arise during experiments

involving 5-bromo-3-chlorosalicylaldehyde.

Q1: What are the proper storage conditions for 5-bromo-3-chlorosalicylaldehyde?

A1: Store the compound in a cool, dry, and well-ventilated place.[7][8] Keep the container

tightly closed. Some sources indicate the material is air-sensitive, so storage under an inert

atmosphere (e.g., nitrogen) is recommended for long-term stability.[7][9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-2-hydroxybenzaldehyde
https://www.scbt.com/p/3-bromo-5-chlorosalicylaldehyde-19652-32-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-2-hydroxybenzaldehyde
https://www.sigmaaldrich.com/SG/en/product/aldrich/497592
https://www.tcichemicals.com/IN/en/p/B1948
https://www.tcichemicals.com/US/en/p/B1948
https://www.sigmaaldrich.com/SG/en/product/aldrich/497592
https://www.sigmaaldrich.com/US/en/product/aldrich/497592
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/497592
https://www.tcichemicals.com/IN/en/p/B1948
https://www.sigmaaldrich.com/SG/en/product/aldrich/497592
https://www.sigmaaldrich.com/US/en/product/aldrich/497592
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-2-hydroxybenzaldehyde
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-2-hydroxybenzaldehyde
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-2-hydroxybenzaldehyde
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-chloro-2-hydroxybenzaldehyde
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC405030250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Appropriate PPE includes safety glasses or eyeshields, chemical-resistant gloves, and a

lab coat.[3][7][8] When handling the powder, a type N95 (US) dust mask should be used to

avoid inhalation.[3][6] Work should be conducted in a well-ventilated area or a chemical fume

hood.[8]

Q3: What should I do in case of accidental skin or eye contact?

A3: In case of skin contact, immediately wash the affected area with plenty of soap and water.

[7][8] If skin irritation occurs, seek medical advice.[8] For eye contact, rinse cautiously with

water for several minutes.[7][8] Remove contact lenses if present and easy to do, and continue

rinsing.[7][8] If eye irritation persists, get medical advice or attention.[8]

Q4: The compound has changed color in storage. Is it still usable?

A4: A significant color change, such as darkening to yellow or brown, may indicate degradation.

[10] The most common degradation pathway for aromatic aldehydes is oxidation of the

aldehyde group to a carboxylic acid, which can affect the compound's purity and reactivity.[10]

It is recommended to verify the purity of the material using an appropriate analytical technique

(e.g., NMR, GC-MS) before use if degradation is suspected.

Q5: I am having trouble dissolving the compound. What solvents are recommended?

A5: While specific solubility data is not widely available in the search results, related

compounds are soluble in solvents like chloroform, dichloromethane, and ethyl acetate.[10] For

syntheses, ethanol is often used as a solvent.[11] If you are experiencing solubility issues,

ensure the compound has not degraded, as the resulting carboxylic acid may have different

solubility properties.[10]

Q6: What are the recommended disposal procedures?

A6: Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[8] Do not let the product enter drains.[7] Chemical

waste generators must determine if a discarded chemical is classified as hazardous waste.[8]

Experimental Protocols & Workflows

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aldrich/497592
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/497592
https://www.sigmaaldrich.com/US/en/product/aldrich/497592
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Handling_and_storage_conditions_for_2_Bromo_5_hydroxybenzaldehyde_to_ensure_stability.pdf
https://www.benchchem.com/pdf/Handling_and_storage_conditions_for_2_Bromo_5_hydroxybenzaldehyde_to_ensure_stability.pdf
https://www.benchchem.com/pdf/Handling_and_storage_conditions_for_2_Bromo_5_hydroxybenzaldehyde_to_ensure_stability.pdf
https://www.mdpi.com/1420-3049/27/17/5493
https://www.benchchem.com/pdf/Handling_and_storage_conditions_for_2_Bromo_5_hydroxybenzaldehyde_to_ensure_stability.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-bromo-5-chlorosalicylaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC159910250&productDescription=5-BROMOSALICYLALDEHYDE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Protocol for Schiff Base Synthesis
5-bromo-3-chlorosalicylaldehyde is commonly used in the synthesis of Schiff bases.[3][12] A

general procedure involves the condensation reaction with a primary amine.

Dissolution: Dissolve 5-bromo-3-chlorosalicylaldehyde in a suitable solvent, such as ethanol.

Addition of Amine: Add an equimolar amount of the desired primary amine to the solution.

Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Isolation: The resulting Schiff base product often precipitates from the solution upon

formation or after cooling. The solid can then be collected by filtration.

Purification: If necessary, the product can be purified by recrystallization from an appropriate

solvent.

Visualizing Safety and Experimental Workflows
The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow

Start: Handling Chemical

Assess Hazards
(Irritant)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Mask)

Use in Fume Hood

Weigh Required Amount

Perform Experiment

Dispose of Waste Properly

Clean Work Area

End

Click to download full resolution via product page

Caption: Logical workflow for safely handling 5-bromo-3-chlorosalicylaldehyde.
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First Aid for Exposure

Exposure Occurs

Type of Contact?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Wash with Soap & Water Rinse with Water for Several Minutes Move to Fresh Air

Irritation Persists? Irritation Persists? Breathing Difficult?

Seek Medical Attention

Yes

Monitor Symptoms

NoYes No Yes No

Click to download full resolution via product page

Caption: Decision tree for first aid response to accidental exposure.
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Spill Cleanup Procedure

Spill Detected

Evacuate Immediate Area
(If Necessary)

Ensure Adequate Ventilation

Wear PPE
(Gloves, Goggles, Respirator)

Contain Spill

Sweep Up and Shovel

Place in Closed Container for Disposal

Decontaminate Spill Area

Dispose of as Hazardous Waste

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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